Cas no 16233-04-8 (Acetamide,N-(7-fluoro-3-nitro-9-oxo-9H-fluoren-2-yl)-)

16233-04-8 structure
Product name:Acetamide,N-(7-fluoro-3-nitro-9-oxo-9H-fluoren-2-yl)-
Acetamide,N-(7-fluoro-3-nitro-9-oxo-9H-fluoren-2-yl)- Chemical and Physical Properties
Names and Identifiers
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- Acetamide,N-(7-fluoro-3-nitro-9-oxo-9H-fluoren-2-yl)-
- N-(7-fluoro-3-nitro-9-oxo-fluoren-2-yl)acetamide
- N-(7-fluoro-3-nitro-9-oxofluoren-2-yl)acetamide
- 7-Fluor-3-nitro-2-acetamino-9-oxo-fluoren
- AC1N8OBF
- Acetamide,N-(7-fluoro-3-nitro-9-oxofluoren-2-yl)- (8CI)
- AG-E-12169
- CTK4D1188
- NSC107602
- AKOS024337708
- DTXSID50402191
- N-(7-FLUORO-3-NITRO-9-OXO-9H-FLUOREN-2-YL)ACETAMIDE
- NSC-107602
- 16233-04-8
-
- Inchi: InChI=1S/C15H9FN2O4/c1-7(19)17-13-5-12-10(6-14(13)18(21)22)9-3-2-8(16)4-11(9)15(12)20/h2-6H,1H3,(H,17,19)
- InChI Key: KTQPRYQQIASTDS-UHFFFAOYSA-N
- SMILES: FC1C=C2C(C3=C(C2=O)C=C(NC(=O)C)C([N+]([O-])=O)=C3)=CC=1
Computed Properties
- Exact Mass: 300.05467
- Monoisotopic Mass: 300.055
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 506
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92A^2
- XLogP3: 2.7
Experimental Properties
- Density: 1.547
- Boiling Point: 603.3°C at 760 mmHg
- Flash Point: 318.6°C
- Refractive Index: 1.697
- PSA: 89.31
- LogP: 3.49990
Acetamide,N-(7-fluoro-3-nitro-9-oxo-9H-fluoren-2-yl)- Related Literature
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Dmitry M. Rudkevich,Heng Xu Chem. Commun., 2005, 2651-2659
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2. Atomic/molecular layer deposition and electrochemical performance of dilithium 2-aminoterephthalate†Juho Heiska,Mikko Nisula,Eeva-Leena Rautama,Antti J. Karttunen,Maarit Karppinen Dalton Trans., 2020,49, 1591-1599
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Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
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W. Du,A. J. Cruz-Cabeza,S. Woutersen,R. J. Davey,Q. Yin Chem. Sci., 2015,6, 3515-3524
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